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For researchers, scientists, and drug development professionals, the reproducibility of data
analysis is a cornerstone of rigorous scientific inquiry. In qualitative research, this means
ensuring that the analytical process is transparent, systematic, and can be followed by others
to reach similar conclusions. This guide provides a comparative overview of TAMS Analyzer
and its leading alternatives—NVivo, ATLAS.ti, and MAXQDA—with a focus on the features and
methodologies that support the reproducibility of qualitative data analysis.

Executive Summary

Qualitative data analysis software (QDAS) plays a crucial role in managing and analyzing non-
numerical data. While TAMS Analyzer offers a free, open-source solution, commercial
packages like NVivo, ATLAS.ti, and MAXQDA provide more extensive features for teamwork,
inter-coder reliability assessment, and comprehensive project management. The choice of
software can significantly impact the efficiency and transparency of the research process,
thereby influencing the reproducibility of the findings. This guide will delve into a feature-based
comparison, outline experimental protocols for ensuring reproducibility, and visualize the typical
data analysis workflow.

Comparative Analysis of Features for
Reproducibility
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The reproducibility of qualitative analysis is enhanced by features that promote consistency
among researchers, provide a clear audit trail of the analytical process, and allow for the
systematic comparison of coding. The following table summarizes key features of TAMS
Analyzer and its alternatives that contribute to a reproducible workflow.
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Feature TAMS Analyzer NVivo ATLAS.ti MAXQDA
Dedicated
o ) "Intercoder
Built-in coding
o _ Inter-coder Agreement"
Not explicitly comparison )
Inter-Coder o ) ) agreement tool function to
o built-in. Requires  queries to
Reliability (ICR) / to compare compare coders'
manual calculate Kappa ]
Inter-Rater ) o coding and work and
o comparison of coefficients and
Reliability (IRR) ] calculate calculate
coded files. percentage
agreement. percentage of
agreement.[1]
agreement and
Kappa.[2][3]
_ MAXQDA
) NVivo
Multi-user supports

Teamwork &

Collaboration

capabilities are
available but
require careful
manual

management of

Collaboration
Server and
Collaboration
Cloud for real-

time team

Supports team
collaboration with
features for
merging projects

and comparing

teamwork by
allowing users to
work on the
same project and

provides user

) ] collaboration on work.[7]
project files.[4] ) management
projects.[5][6]
features.
Advanced
memoing system
Extensive Comprehensive with different
Supports memoing, memoing and types of memos
] ) memoing to annotation, and commenting (e-g., code
Audit Trail & o
] document linking features features that can memos,
Memoing ] ]
analytical to create a be linked to data  document
decisions. detailed audit segments and memos) to

trail.

codes.

document the
research

process.[8]

Reporting & Data
Export

Can extract and
save coded
information for

further analysis

A wide range of
options for

exporting data,

Flexible reporting
and export

options for data

Comprehensive
reporting and
export

functionalities,

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://m.youtube.com/watch?v=W3rOYAxdQNc
https://www.maxqda.com/help/coding/problem-intercoder-agreement-qualitative-research
https://www.maxqda.com/help-mx22/teamwork/problem-intercoder-agreement-qualitative-research
https://blogs.upm.es/qualitativeresearch/2021/11/
https://lumivero.com/products/nvivo/
https://help-nv.qsrinternational.com/14/win/Content/about-nvivo/about-nvivo.htm
https://m.youtube.com/watch?v=weErZGkPeTo
https://www.youtube.com/watch?v=y5pt5vpwuQ0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

in other reports, and and analysis including the
programs. visualizations.[9] results. ability to export
data to statistical
software.
User User roles and
User profiles to management permissions to

User No built-in user track the work of  features to manage team
Management management. individual team differentiate the access and track
members. work of different individual
coders. contributions.
o Available for
Primarily for ] ] )
) ) Windows and Windows, Available for
Operating macOS, with a ) )
) ) macOS versions  macOS, and has  Windows and
System Linux version )
] are available.[6] a web-based macOS.
also available.[1] )
version.[7][10]
] Commercial ]
Commercial ) ) Commercial
] ) license with ] )
license with ) ] license with
] ) Open-source and ] ) various options ] )
Licensing different tiers and different versions

free to use.[1]

student licenses

available.[5]

for students,
academics, and

organizations.[7]

and licensing

models.

Experimental Protocols for Reproducible Qualitative
Data Analysis

To ensure the reproducibility of qualitative data analysis, a systematic and well-documented

approach is essential. The following protocol outlines key steps that can be applied when using

any of the discussed software.

1. Development of a Detailed Codebook:

o Objective: To create a clear and comprehensive set of codes with definitions and examples

to ensure consistent application by all coders.

e Procedure:
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o A subset of the data is independently coded by two or more researchers to identify initial
themes.

o The researchers then meet to discuss their codes, resolve discrepancies, and develop a
consensus on a preliminary codebook.

o The codebook should include for each code: a clear name, a detailed definition, inclusion
and exclusion criteria, and an example of its application from the data.

o The codebook is iteratively refined as more data is coded and new themes emerge.
2. Inter-Coder Reliability (ICR) Testing:
» Objective: To quantitatively assess the degree of agreement between different coders.

e Procedure:

[e]

A sample of the data is coded independently by at least two coders using the established
codebook.

o The coded data is then compared using the software's ICR function (for NVivo, ATLAS.1i,
MAXQDA) or through manual comparison (for TAMS Analyzer).

o Calculate an agreement statistic (e.g., percentage agreement, Cohen's Kappa). A
commonly accepted threshold for good agreement is a Kappa value of 0.8 or higher.

o Discuss and resolve any disagreements in coding to further refine the codebook and
ensure a shared understanding of the codes.

o Repeat the ICR testing process until a satisfactory level of agreement is achieved.
3. Maintaining a Detailed Audit Trail:
o Objective: To document all analytical decisions and processes to ensure transparency.

e Procedure:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[e]

Use the memoing and annotation features of the software to record thoughts,
interpretations, and decisions made during the analysis.

[e]

Memos should be dated and linked to specific documents, codes, or data segments.

o

Document any changes made to the codebook, including the rationale for those changes.

[¢]

Keep a research journal to reflect on the research process and any potential biases.

Visualizing the Data Analysis Workflow

The following diagrams, created using the DOT language for Graphviz, illustrate a typical
workflow for qualitative data analysis that promotes reproducibility, and a more specific
workflow for conducting an inter-coder reliability check.
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Preparation

1. Data Collection
(Interviews, Documents, etc.)

2. Data Import into QDAS

3. Initial Codebook Development

Analysis & Refinement

4. Systematic Coding of Data

Iterative Rrocess

5. Inter-Coder Reliability Check 7. Thematic Analysis & Interpretation

Output Evz Reporting

6. Codebook Refinement 8. Reporting of Findings

l

9. Documentation of Audit Trail
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Inter-Coder Reliability Protocol

1. Select Data Sample for ICR

2a. Coder 1 Applies Codes 2b. Coder 2 Applies Codes

3. Compare Coding in Software

4. Calculate Agreement Statistic
(e.g., Kappa)

5. Discuss Disagreements

Low Agreement

6. Refine Codebook Low Agreement

Low Agreement

7. Repeat if Necessary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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